N-(2-(4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)benzofuran-2-carboxamide

• IUPAC Name: N-[2-[4-methyl-5-oxo-3-(trifluoromethyl)-1,2,4-triazol-1-yl]ethyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C15H13F3N4O3/c1-21-13(15(16,17)18)20-22(14(21)24)7-6-19-12(23)11-8-9-4-2-3-5-10(9)25-11/h2-5,8H,6-7H2,1H3,(H,19,23)
• InChI Key: ZBUYBFFGDJMPHD-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN(C1=O)CCNC(=O)C2=CC3=CC=CC=C3O2)C(F)(F)F
• Molecular Formula: C15H13F3N4O3
• Molecular Weight: 354.28 g/mol
• CAS No.: 1421443-89-1

Description

N-(2-(4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C15H13F3N4O3 and its molecular weight is 354.289. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• A study focused on synthesizing and characterizing a series of compounds integrated with quinoline, pyrazole, and benzofuran moieties, showcasing the chemical versatility of benzofuran derivatives in the development of antimicrobial agents (Idrees et al., 2020).
• Research on the design and synthesis of new benzofuran-1,2,3-triazole hybrid preservatives evaluated their antifungal potential against various fungi, demonstrating the application of such compounds in preserving materials from fungal degradation (Abedinifar et al., 2020).
• Another study explored the microwave-promoted synthesis of 1,2,4-triazole derivatives, including their antimicrobial, anti-lipase, and antiurease activities, highlighting the potential biomedical applications of these compounds (Özil et al., 2015).

Biological Activity

• Synthesis of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone demonstrated anti-inflammatory and analgesic agents, indicating the therapeutic potential of benzofuran derivatives (Abu‐Hashem et al., 2020).
• Investigation into the synthesis and biological activity of new hybrid molecules containing several azole moieties revealed antimicrobial, antilipase, and/or antiurease activity, showcasing the utility of such compounds in developing new treatments (Ceylan et al., 2014).